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Compound of Interest

Compound Name: 2-Amino-3-phenylpropanamide

Cat. No.: B101563 Get Quote

This document provides immediate, essential guidance for the safe handling and disposal of 2-
Amino-3-phenylpropanamide, tailored for researchers, scientists, and drug development

professionals. Adherence to these procedures is critical for ensuring personal safety and

environmental compliance.

Chemical Hazards: 2-Amino-3-phenylpropanamide is classified as an irritant that can cause

skin and serious eye irritation.[1][2] It is harmful if swallowed and may cause respiratory

irritation.[1]

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is mandatory to prevent exposure. The following

table summarizes the required PPE for handling 2-Amino-3-phenylpropanamide.
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Body Part Required PPE
Specifications and Best
Practices

Eyes/Face Safety Goggles / Face Shield

Wear chemical safety goggles

that meet OSHA's eye and

face protection regulations in

29 CFR 1910.133 or European

Standard EN166.[3] In

situations with a potential for

splashing, a face shield should

be worn in addition to safety

goggles.[4]

Hands Chemical-resistant gloves

Wear chemical impermeable

gloves.[5] Inspect gloves for

any signs of degradation or

punctures before use.

Contaminated gloves should

be cleaned or disposed of

according to institutional

guidelines.

Body Laboratory Coat

A lab coat should be worn to

protect against skin exposure.

[2] Ensure the coat is fully

buttoned.

Respiratory

Use in a well-ventilated area. A

respirator may be necessary

under certain conditions.

Handle the compound in a

well-ventilated area, preferably

within a chemical fume hood,

to avoid the formation and

inhalation of dust.[2][3][5] If

ventilation is inadequate or

dust is generated, use a

NIOSH/MSHA or European

Standard EN 149 approved

respirator.[6]
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Operational Plan: Safe Handling Procedure
Preparation:

Ensure a safety shower and eyewash station are readily accessible.

Work in a well-ventilated area, such as a chemical fume hood.[2][5]

Don all required PPE as outlined in the table above.

Handling:

Avoid direct contact with skin, eyes, and clothing.[3][5]

Minimize the formation of dust.[3][5]

Keep the container tightly closed when not in use.

In Case of Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[5]

Skin Contact: Immediately remove all contaminated clothing and wash the affected skin

with soap and plenty of water. Seek medical attention if irritation persists.[5]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[5]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.

Disposal Plan
Proper disposal of 2-Amino-3-phenylpropanamide is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Collection:
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Collect all waste containing 2-Amino-3-phenylpropanamide, including contaminated lab

supplies (e.g., gloves, weighing paper), in a designated and clearly labeled hazardous

waste container.[2]

Ensure the waste container is made of a compatible material and is kept securely closed.

Disposal Procedure:

Dispose of the chemical waste as hazardous waste in accordance with all federal, state,

and local regulations.[2]

Do not dispose of this chemical down the drain or in the regular trash.[2][5]

Thoroughly empty and rinse containers that held the chemical. The rinsate should be

collected as hazardous waste.[7] Once decontaminated, the empty container can be

disposed of or recycled according to your institution's policies.[7]

Experimental Protocols
Detailed methodologies for specific experiments involving 2-Amino-3-phenylpropanamide
should be developed and reviewed by the relevant institutional safety committee. The safety

data sheet (SDS) for this compound does not provide specific experimental protocols but rather

outlines the necessary safety precautions for handling.

Workflow for Safe Handling and Disposal
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Caption: Workflow for the safe handling and disposal of 2-Amino-3-phenylpropanamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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